Cas no 61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-)
![2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- structure](https://www.kuujia.com/scimg/cas/61300-41-2x300.png)
61300-41-2 structure
Product Name:2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
CAS No:61300-41-2
Molecular Formula:C30H29F2N3O
Molecular Weight:485.567574262619
CID:485169
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Properties
Names and Identifiers
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- 2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
- 2H-Benzimidazol-2-one, 1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-
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- InChIKey: JHJSJBZDFGILGF-UHFFFAOYSA-N
- Inchi: 1S/C30H29F2N3O/c31-23-9-5-21(6-10-23)30(22-7-11-24(32)12-8-22)17-13-25(14-18-30)34-19-15-26(16-20-34)35-28-4-2-1-3-27(28)33-29(35)36/h1-12,15,25H,13-14,16-20H2,(H,33,36)
- SMILES: C1(=O)N(C2=CCN(C3CCC(C4=CC=C(F)C=C4)(C4=CC=C(F)C=C4)CC3)CC2)C2=CC=CC=C2N1
Computed Properties
- Exact Mass: 485.22807
Experimental Properties
- PSA: 35.58
- pka: 11.98±0.30(Predicted)
- Density: 1.278±0.06 g/cm3(Predicted)
2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro- Related Literature
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Javier Fernández-Ariza,Rafael M. Krick Calderón,Josefina Perles,Dirk M. Guldi Chem. Commun., 2017,53, 8525-8528
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3. Front cover
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Adam C. Maahs,Erin E. Hetherington,Brandon J. Cooper,Riley E. Cooper,Nick N. Daanen,Michael Jennings,Sara E. Skrabalak,Kathryn E. Preuss Dalton Trans., 2018,47, 16232-16241
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Yang Liu,Fei Peng,Xinrui Wei,Huiqin Hao,Wei Li Food Funct., 2022,13, 11825-11839
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Quan Jiang,Xiao-Rong Li,Cheng-Kun Wang,Juan Cheng,Chao Tan,Tian-Tian Cui,Nan-Nan Lu,Tony D. James,Feng Han,Xin Li Chem. Commun., 2018,54, 1857-1860
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7. Poster list
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Phillip S. Thomas,Mark F. Somers,Anne W. Hoekstra,Geert-Jan Kroes Phys. Chem. Chem. Phys., 2012,14, 8628-8643
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Ana Maria Bago Rodriguez,Bernard P. Binks,Tomoko Sekine Faraday Discuss., 2016,191, 255-285
61300-41-2 (2H-Benzimidazol-2-one,1-[1-[4,4-bis(4-fluorophenyl)cyclohexyl]-1,2,3,6-tetrahydro-4-pyridinyl]-1,3-dihydro-) Related Products
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